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Compound of Interest

Compound Name: Syringetin

Cat. No.: B192474

Essential Safety and Handling Guide for
Syringetin

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized compounds like Syringetin. This guide
provides immediate and essential safety protocols, operational instructions, and disposal plans
to foster a secure and efficient research environment.

Hazard Identification and Classification

Syringetin is a flavonoid compound that requires careful handling due to its potential health
and environmental hazards. While some safety data sheets (SDS) classify it as not hazardous,
others indicate specific risks.[1] It is prudent to handle it with care, assuming the following
potential hazards:

e Acute Oral Toxicity: May be harmful if swallowed.[2]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2]
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Hazard
Classification GHS Pictogram Signal Word Hazard Statement
(Syringetin)
Acute Toxicity, Oral T, ] H302: Harmful if
laalt text Warning

(Category 4) swallowed[2]
Hazardous to the )

) ) E, ] H400: Very toxic to
Aquatic Environment, raalt text Warning o

aquatic life[2]

Acute (Category 1)
Hazardous to the H410: Very toxic to
Aquatic Environment, wualt text Warning aquatic life with long
Chronic (Category 1) lasting effects[2]

Quantitative Toxicological Data

Specific quantitative toxicological data for Syringetin, such as an LD50 (Lethal Dose, 50%), is
not readily available in the reviewed safety data sheets. However, to provide a frame of
reference, below is the oral LD50 value for Quercetin, a structurally related flavonoid.

Compound CAS Number Test Animal Oral LD50

Syringetin 4423-37-4 - Data not available

Quercetin (for
) 117-39-5 Rat 161 mg/kg[3]
comparison)

Note: This data is for a structurally similar compound and should be used for informational
purposes only. The absence of data for Syringetin does not imply it is non-toxic.

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE protocol is mandatory when handling Syringetin to

minimize exposure and ensure personal safety.
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PPE Category Specification

Rationale

) Safety goggles with side-
Eye Protection )
shields.

Protects eyes from dust

particles and splashes.

Hand Protection Protective gloves (e.g., nitrile).

Prevents skin contact with the

chemical.

Impervious clothing, such as a

Body Protection
lab coat.

Protects skin from accidental

spills.

, _ A suitable respirator, such as a
Respiratory Protection ) ] )
P1 particulate filter respirator.

Necessary when handling the
powder to prevent inhalation of
dust.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

The following diagram outlines the standard operating procedure for the safe handling of

Syringetin from receipt to storage.
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Syringetin Handling Workflow Diagram

o Consult the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for
Syringetin.[1][2][4]

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[2]
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» Don Personal Protective Equipment (PPE): Wear the specified PPE as detailed in the table
above.

» Handling: Avoid creating dust when handling the powdered form.[1] Do not eat, drink, or
smoke in the handling area.[2]

o Storage:

o Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C.
[2][5] Keep away from direct sunlight and sources of ignition.[2]

o In Solvent: Store solutions at -80°C.[2][5]

o First Aid:

[e]

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[2]

[e]

Eye Contact: Immediately flush eyes with plenty of water.

o

Skin Contact: Wash skin thoroughly with soap and water.[1]

[¢]

Inhalation: Move to fresh air.[1]

Proper disposal of Syringetin and its containers is critical to prevent environmental
contamination.

The following diagram illustrates the process for the safe disposal of Syringetin waste.
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Syringetin Disposal Workflow Diagram

Waste Collection: Collect all Syringetin waste, both solid and liquid, in designated, sealed,
and clearly labeled containers.

Avoid Environmental Release: Prevent Syringetin from entering drains, soil, or water
courses.[2]

Professional Disposal: Dispose of the waste through an approved and licensed professional
waste disposal service.[1][2]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal environmental regulations.[1][2] Contaminated packaging should be disposed of in
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the same manner as the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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